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Advanced Applications in Isotope Dilution Mass
Spectrometry & Residue Analysis
Executive Summary

Proquinazid D7 (CAS 2140327-37-1) is the stable isotope-labeled analog of Proquinazid, a
quinazolinone fungicide widely used in agriculture to control powdery mildew (Uncinula
necator) in viticulture and cereal crops.

For the analytical scientist and drug development professional, Proquinazid D7 is not merely a
reference standard; it is a critical tool for Isotope Dilution Mass Spectrometry (IDMS). It serves
as the ultimate internal standard (1S), compensating for the severe matrix effects (ion
suppression/enhancement) often encountered in complex matrices like fermented wine, soil,
and high-sugar grapes. By mimicking the physicochemical behavior of the target analyte while
remaining mass-resolvable, Proquinazid D7 ensures regulatory compliance
(SANTE/11945/2015, FDA, EPA) and data integrity in pharmacokinetic and environmental fate
studies.

Chemical Identity & Physicochemical Profile
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Understanding the structural distinction between the native and deuterated forms is vital for
predicting mass spectral behavior.

Structural Characterization

o Chemical Name: 6-lodo-2-(propoxy-d7)-3-propylquinazolin-4(3H)-one[1][2]
« CAS Number: 2140327-37-1[1][3]

e Parent Compound: Proquinazid (CAS 189278-12-4)[2][4][5][6]

« |sotopic Modification: The hepta-deuterated label (

) is located on the 2-propoxy side chain (

).
Property Native Proquinazid Proquinazid D7 (Labeled)

Molecular Formula

Molecular Weight 372.20 g/mol 379.24 g/mol (+7.04 Da)
Monoisotopic Mass 372.0335 Da 379.0774 Da
N Water: 0.93 mg/L; Acetone: Identical (Solvent effects

Solubility o

>250 g/L negligible)
LogP (

5.5 (Highly Lipophilic) ~5.5 (Co-elutes with native)
)
pKa Non-dissociative (pH 2-12) Non-dissociative

Mechanistic Context: The Power of IDMS
Why D7? The Physics of Matrix Compensation

In LC-MS/MS, co-eluting matrix components (phospholipids, pigments) compete for charge in
the electrospray ionization (ESI) source. This causes ion suppression, leading to
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underestimation of the analyte.
o External Standardization: Fails to account for this suppression.

e Proquinazid D7: Because the deuterium label modifies mass but not lipophilicity (LogP), the
D7 analog co-elutes perfectly with native Proquinazid. It experiences the exact same
suppression at the exact same moment.

o Result: The ratio of Area(Native)/Area(D7) remains constant, yielding accurate quantification
regardless of matrix complexity.

Biological Mechanism (Parent Compound)

While D7 is an analytical tool, understanding the parent compound's biology is relevant for
metabolism studies. Proquinazid acts via signal transduction interference.[4] It does not directly
kill the fungus but inhibits the formation of the appressorium (the infection peg), effectively
preventing the fungus from penetrating the host plant cuticle.

Experimental Protocol: Validated Residue Analysis

Role: Senior Application Scientist Objective: Quantify Proquinazid in Grape Matrix using
Proquinazid D7 as Internal Standard.

Workflow Visualization

The following diagram illustrates the critical path for Isotope Dilution Mass Spectrometry
(IDMS) using Proquinazid D7.
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Homogenized Sample
(10g Grape/Soil)

Critical Step: Spike BEFORE Extraction

INTERNAL STANDARD SPIKE
Add Proquinazid D7
(Target: 100 ng/mL)

Equilibrate 15 min
QUEChERS Extraction
(Acetonitrile + 1% HOAC)

Vortex & Centrifuge

Phase Separation
(MgS04 + NaOAc)
Salting Out

Aliquot Supernatant

dSPE Cleanup
(PSA + C18)
Remove sugars/lipids

Inject 2-5 pL

LC-MS/MS Analysis
(MRM Mode)

i

Quantification
Ratio: Native Area / D7 Area

Click to download full resolution via product page
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Caption: Figure 1. IDMS Workflow ensuring Proquinazid D7 compensates for extraction losses
and ionization suppression.

Step-by-Step Methodology
Step 1. Standard Preparation[7][8]

e Stock Solution: Dissolve 10 mg Proquinazid D7 in 10 mL Acetone (1 mg/mL). Store at
-20°C.

e Working Solution: Dilute Stock to 10 pg/mL in Acetonitrile (ACN).

e Spiking: Add 100 pL of Working Solution to 10 g of sample prior to extraction. Crucial:
Spiking before extraction corrects for recovery losses during the QUEChERS process.

Step 2: Extraction (Modified QUEChERS)

e Weigh 10 g homogenized sample into a 50 mL centrifuge tube.

Add Internal Standard (Step 1.3). Vortex 1 min.

Add 10 mL ACN (containing 1% Acetic Acid). Shake vigorously for 1 min.

Add QUEChERS salts (4 g

, 1 g NaCl). Shake immediately to prevent clumping.

Centrifuge at 4000 rpm for 5 min.

Transfer 1 mL supernatant to a dSPE tube (containing 150 mg
, 25 mg PSA).

o Note: For high-fat samples (seeds), add 25 mg C18.

Vortex, centrifuge, and transfer supernatant to LC vial.

Step 3. LC-MS/MS Parameters
e Column: C18 (e.g., Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 pm).
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Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Methanol + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

lonization: ESI Positive Mode (

Mass Transitions (MRM)

Accurate MRM selection is critical. Since the D7 label is on the propoxy group, fragments
retaining this group will shift by +7 Da. Fragments losing this group will match the native mass.

Precursor lon Product lon 1 Product lon 2 Collision
Compound . .
(m/z) (Quantifier) (Qualifier) Energy (eV)
Proquinazid
d 373.0 216.0 89.0 25/ 40
(Native)
Proquinazid D7~ 3800 223.0 (+7 shify  89.0 (No shift) 25/ 40

e Interpretation:

o 380 -> 223: Retains the deuterated propoxy chain. Use this for quantification to ensure
specificity.

o 380 -> 89: Likely the propyl group on the nitrogen or a ring fragment. If it doesn't shift, it
confirms the label is lost in this fragmentation pathway.

Handling & Stability

o Storage: Powder form is stable for >2 years at 4°C. Solutions in Acetone/ACN should be
stored at -20°C.

» Light Sensitivity: As an iodinated compound, Proquinazid is sensitive to photolysis. Always
use amber glassware.
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¢ Isotopic Exchange: The C-D bonds on the propyl chain are non-exchangeable under
standard aqueous conditions (pH 2-10), ensuring label integrity during extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2140327-37-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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